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MitoTEMPOL MitoTEMPOL MitoTEMPOL is a mitochondria-targeting superoxide dismutase mimetic that reduces mitochondrial O2 Like the related compound MitoTEMPO (Item No. 16621), MitoTEMPOL combines an antioxidant moiety (here, TEMPOL, also known as 4-hydroxy-TEMPO) with the lipophilic cation triphenylphosphonium, which allows it to pass through lipid bilayers and accumulate in mitochondria. MitoTEMPOL has been used to elucidate the role of mitochondria-derived superoxide in mitochondrial, cellular, and whole animal signaling.
Brand Name: Vulcanchem
CAS No.: 1101113-39-6
VCID: VC0161434
InChI: InChI=1S/C32H42NO2P.BrH/c1-31(2)25-27(26-32(3,4)33(31)34)35-23-15-8-16-24-36(28-17-9-5-10-18-28,29-19-11-6-12-20-29)30-21-13-7-14-22-30;/h5-7,9-14,17-22,27H,8,15-16,23-26H2,1-4H3;1H/q+1;/p-1
SMILES: CC1(CC(CC(N1[O])(C)C)OCCCCC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C.[Br-]
Molecular Formula: C32H42NO2P • Br
Molecular Weight: 583.6

MitoTEMPOL

CAS No.: 1101113-39-6

Reference Standards

VCID: VC0161434

Molecular Formula: C32H42NO2P • Br

Molecular Weight: 583.6

MitoTEMPOL - 1101113-39-6

CAS No. 1101113-39-6
Product Name MitoTEMPOL
Molecular Formula C32H42NO2P • Br
Molecular Weight 583.6
Standard InChI InChI=1S/C32H42NO2P.BrH/c1-31(2)25-27(26-32(3,4)33(31)34)35-23-15-8-16-24-36(28-17-9-5-10-18-28,29-19-11-6-12-20-29)30-21-13-7-14-22-30;/h5-7,9-14,17-22,27H,8,15-16,23-26H2,1-4H3;1H/q+1;/p-1
Standard InChIKey NCMZESLTQCMFES-UHFFFAOYSA-M
SMILES CC1(CC(CC(N1[O])(C)C)OCCCCC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C.[Br-]
Description MitoTEMPOL is a mitochondria-targeting superoxide dismutase mimetic that reduces mitochondrial O2 Like the related compound MitoTEMPO (Item No. 16621), MitoTEMPOL combines an antioxidant moiety (here, TEMPOL, also known as 4-hydroxy-TEMPO) with the lipophilic cation triphenylphosphonium, which allows it to pass through lipid bilayers and accumulate in mitochondria. MitoTEMPOL has been used to elucidate the role of mitochondria-derived superoxide in mitochondrial, cellular, and whole animal signaling.
Synonyms 2,2,6,6-tetramethyl-4-[[5-(triphenylphosphonio)pentyl]oxy]-1-piperidinyloxy, monobromide
Reference 1.Dikalov, S. Cross talk between mitochondria and NADPH oxidases. Free Radical Biology & Medicine 51(7), 1289-1301 (2011).
PubChem Compound 132285183
Last Modified Nov 11 2021
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